molecular formula C13H20O B8575538 Cyclododeca-4,8-diene-1-carbaldehyde CAS No. 116430-36-5

Cyclododeca-4,8-diene-1-carbaldehyde

Cat. No.: B8575538
CAS No.: 116430-36-5
M. Wt: 192.30 g/mol
InChI Key: OAPGEXRXFPLLLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Cyclododeca-4,8-diene-1-carbaldehyde is a useful research compound. Its molecular formula is C13H20O and its molecular weight is 192.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

116430-36-5

Molecular Formula

C13H20O

Molecular Weight

192.30 g/mol

IUPAC Name

cyclododeca-4,8-diene-1-carbaldehyde

InChI

InChI=1S/C13H20O/c14-12-13-10-8-6-4-2-1-3-5-7-9-11-13/h2,4-5,7,12-13H,1,3,6,8-11H2

InChI Key

OAPGEXRXFPLLLJ-UHFFFAOYSA-N

Canonical SMILES

C1CC=CCCC=CCCC(C1)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

i-Pr2NH [80 g; 0.79 mol] was added to tetrahydrofuran (THF) (100 ml), cooled to −30° C., and n-BuLi [40 ml of 2.5 M, 0.1 mol] added dropwise by syringe, under N2. (Trimethylsilyl)diazomethane (TMSCHN2) [50 ml; 1.9 M in hexane; 0.095 mol] was added dropwise to this lithium diisopropylamide (LDA) solution at −70° C. After complete addition, a solution of 4,8-cyclododecadien-1-one [14.2 g; 0.08 mol] in anhydrous THF (50 ml) was added, and the reaction mixture allowed to stir for 1 hour at −70° C., then allowed to reach ambient temperature. It was, subsequently, refluxed for 3 hours. Most of the THF was removed in vacuo, Et2O (300 ml) was added, and the reaction mixture poured into ice-water. After extraction into Et2O, the solvent was removed, the residue redissolved in ethyl acetate (300 ml), and silica gel (100 g) added, together with H2O (1 ml). The mixture was stirred overnight under N2, the mixture concentrated in vacuo, then loaded onto a short silica column. Flash chromatography using a mixture of hexane (90%) and Et2O (10%) as eluent, gave 4,8-cyclododecadiene carboxaldehyde (QRM 2815) as a colourless oil (14.0 g).
Quantity
80 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
40 mL
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
14.2 g
Type
reactant
Reaction Step Four
Name
Quantity
50 mL
Type
reactant
Reaction Step Four

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